
An In-depth Technical Guide to γ-
Hexachlorocyclohexane-13C6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: gamma-Hch 13C6

Cat. No.: B3417344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical applications of γ-Hexachlorocyclohexane-13C6 (gamma-HCH-13C6). This

isotopically labeled compound is a critical internal standard for the quantitative analysis of its

unlabeled counterpart, lindane, a potent organochlorine insecticide.

Chemical Structure and Properties
γ-HCH-13C6 is the isotopically labeled form of gamma-hexachlorocyclohexane, where all six

carbon atoms in the cyclohexane ring are the carbon-13 isotope. This labeling provides a

distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical

methods.

Chemical Structure
The chemical structure of γ-HCH-13C6 is depicted below. The molecule exists in a chair

conformation with three equatorial and three axial chlorine atoms.

Figure 1: Chemical structure of gamma-HCH-13C6.

Physicochemical Properties
A summary of the key physicochemical properties for γ-HCH-13C6 and its unlabeled

counterpart, lindane, are presented in Table 1.
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Property γ-HCH-13C6 Lindane (γ-HCH)

Molecular Formula ¹³C₆H₆Cl₆[1] C₆H₆Cl₆[2][3]

Molecular Weight 296.79 g/mol [4] 290.83 g/mol [2][3]

CAS Number 104215-85-2[1][4] 58-89-9[2]

Appearance White crystalline solid[5]
Colorless to white crystalline

powder[2][5]

Melting Point 113-115 °C ~113 °C[2]

Water Solubility
Insoluble (assumed similar to

lindane)
7.3 mg/L at 25°C[2]

Solubility in Organic Solvents

Very soluble in acetone,

benzene, and ethanol

(assumed similar to lindane)[2]

Very soluble in acetone,

benzene, and ethanol[2]

log Kow (Octanol-Water

Partition Coefficient)

Not experimentally determined,

expected to be similar to

lindane

3.72[6]

Vapor Pressure

Not experimentally determined,

expected to be similar to

lindane

5.6 mPa at 20°C[2]

Synthesis and Manufacturing
The synthesis of γ-HCH-13C6 is a multi-step process that is not commonly performed in a

standard laboratory setting due to the hazardous nature of the reagents and the complexity of

the purification.

A general workflow for the synthesis is outlined below.
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Figure 2: General synthesis workflow for gamma-HCH-13C6.

The primary route for synthesizing γ-HCH-13C6 involves the photochlorination of [¹³C₆]-

benzene. This reaction yields a technical mixture of hexachlorocyclohexane isomers, including

alpha (α), beta (β), gamma (γ), delta (δ), and epsilon (ε) forms. The desired γ-isomer is then

isolated from this mixture through techniques such as fractional crystallization or
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chromatography. Due to the proprietary nature of commercial chemical synthesis, detailed

experimental protocols are not readily available in the public domain.

Experimental Protocols: Analytical Application
γ-HCH-13C6 is predominantly used as an internal standard for the quantification of lindane in

various matrices, including environmental, food, and biological samples. The standard is added

to the sample at the beginning of the analytical process to correct for analyte losses during

sample preparation and instrumental analysis.

General Experimental Workflow for Sample Analysis
The following diagram illustrates a typical workflow for the analysis of lindane in an

environmental sample using γ-HCH-13C6 as an internal standard.
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Figure 3: Typical analytical workflow using gamma-HCH-13C6.

Detailed Gas Chromatography-Mass Spectrometry (GC-
MS) Protocol
The following is a representative GC-MS protocol for the analysis of lindane, utilizing γ-HCH-

13C6 as an internal standard. This protocol is a composite of typical parameters found in the
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literature and may require optimization for specific sample matrices and instrumentation.[7][8]

[9][10]

Table 2: Representative GC-MS Parameters

Parameter Setting

Gas Chromatograph Agilent 7890 or equivalent[7]

Injector Split/splitless inlet

Injection Volume 1 µL

Injection Mode Splitless

Injector Temperature 250 °C

Carrier Gas Helium

Column
DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Oven Temperature Program

Initial 60°C for 1 min, ramp at 20°C/min to

180°C, then ramp at 10°C/min to 280°C, hold for

5 min

Mass Spectrometer Agilent 5977 or equivalent

Ionization Mode Electron Ionization (EI) at 70 eV

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Acquisition Mode Selected Ion Monitoring (SIM)

Ions Monitored (m/z)
Lindane: 181, 183, 219 (quantification ion in

bold)

γ-HCH-13C6: 187, 189, 225 (quantification ion

in bold)

Data Presentation and Interpretation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chromatographyonline.com/view/practical-method-trace-level-analysis-chlorinated-organic-pesticides-gas-chromatography-mass-spectro
https://www.scielo.br/j/jbchs/a/PRmSygb74rPqwkMZn4zZjnf/
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/Consolidated-GC-MS-MS-Analysis-of-OCPs-PAHs-and-PCBs-in-Environmental-Samples.pdf
https://tools.thermofisher.com/content/sfs/brochures/AN-10446-GC-MS-Organochlorine-Pesticides-Helium-AN10446-EN.pdf
https://www.chromatographyonline.com/view/practical-method-trace-level-analysis-chlorinated-organic-pesticides-gas-chromatography-mass-spectro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The use of γ-HCH-13C6 allows for accurate quantification by isotope dilution mass

spectrometry. The concentration of lindane in the sample is calculated by comparing the peak

area ratio of the analyte to the internal standard against a calibration curve.

Table 3: Example Calibration Data

Calibration Level
(ng/mL)

Lindane Peak Area
γ-HCH-13C6 Peak
Area

Response Ratio
(Lindane/γ-HCH-
13C6)

1 15,000 100,000 0.15

5 75,000 100,000 0.75

10 150,000 100,000 1.50

50 750,000 100,000 7.50

100 1,500,000 100,000 15.00

Safety and Handling
γ-HCH-13C6 should be handled with the same precautions as its unlabeled, toxic counterpart,

lindane. It is classified as a hazardous substance. Appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety glasses, should be worn when handling this

compound. All work should be conducted in a well-ventilated fume hood. For detailed safety

information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion
γ-Hexachlorocyclohexane-13C6 is an indispensable tool for the accurate and precise

quantification of lindane in a variety of complex matrices. Its chemical and physical properties

are nearly identical to the native compound, ensuring it behaves similarly during sample

preparation and analysis, while its mass difference allows for clear differentiation by mass

spectrometry. The use of this internal standard is a cornerstone of robust and reliable analytical

methods for monitoring this important environmental pollutant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3417344?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

